Cas no 95983-78-1 (N-Acetylneuraminic Acid Dimer alpha(2-8))

• Product Name: N-Acetylneuraminic Acid Dimer alpha(2-8)
• CAS No: 95983-78-1
• MF: C₂₂H₃₆N₂O₁₇
• MW: 600.524448394775
• CID: 4774969
• PubChem ID: 146680234
• Update Time: 2025-06-07

N-Acetylneuraminic Acid Dimer alpha(2-8) Chemical and Physical Properties

Names and Identifiers

• N-Acetylneuraminic Acid Dimer alpha(2-8)
• A(2-8)
• 95983-78-1
• MFCD00216810
• (4S,5R)-5-acetamido-2-[(2R,3S,4R,5R,6S)-5-acetamido-8-carboxy-1,3,4,6-tetrahydroxy-8-oxooctan-2-yl]oxy-4-hydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• N-Acetylneuraminic Acid Dimer

• Inchi： 1S/C22H36N2O17/c1-7(27)23-14(9(29)3-10(30)20(36)37)18(35)17(34)13(6-26)40-22(21(38)39)4-11(31)15(24-8(2)28)19(41-22)16(33)12(32)5-25/h9,11-19,25-26,29,31-35H,3-6H2,1-2H3,(H,23,27)(H,24,28)(H,36,37)(H,38,39)/t9-,11-,12+,13+,14+,15+,16+,17+,18+,19?,22?/m0/s1
• InChI Key： RBHZITKOXCMFCZ-SDAKMOIXSA-N
• SMILES： O1C(C(=O)O)(C[C@@H]([C@H](C1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)O[C@H](CO)[C@H]([C@@H]([C@@H]([C@H](CC(C(=O)O)=O)O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 600.20139768g/mol
• Monoisotopic Mass: 600.20139768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.6
• Topological Polar Surface Area: 330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on N-Acetylneuraminic Acid Dimer alpha(2-8)

Comprehensive Guide to N-Acetylneuraminic Acid Dimer alpha(2-8) (CAS No. 95983-78-1): Properties, Applications, and Research Insights

N-Acetylneuraminic Acid Dimer alpha(2-8), identified by its CAS number 95983-78-1, is a specialized oligosaccharide derivative of sialic acid. This unique compound plays a crucial role in glycobiology and biomedical research due to its structural similarity to natural glycoconjugates found in cell membranes. The alpha(2-8) linkage in this dimer configuration is particularly significant as it mimics the polysialic acid chains involved in neural cell adhesion and immune system modulation.

Recent studies highlight the growing importance of sialic acid derivatives in developing novel therapeutic approaches. The N-Acetylneuraminic Acid Dimer has attracted attention in vaccine development, especially for targeting pathogens that utilize sialic acid receptors for host cell entry. Researchers are particularly interested in how this compound might inhibit viral adhesion, a hot topic since the COVID-19 pandemic raised awareness about antiviral strategies.

The chemical properties of CAS 95983-78-1 make it valuable for multiple applications. With its two N-Acetylneuraminic Acid units connected via an alpha(2-8) glycosidic bond, this dimer exhibits unique solubility characteristics and stability profiles compared to monomeric forms. These properties are crucial for its use in diagnostic assays, where consistency and reproducibility are paramount. The compound's molecular weight (approximately 656.6 g/mol) and specific rotation make it identifiable through advanced analytical techniques like HPLC and mass spectrometry.

In the pharmaceutical industry, N-Acetylneuraminic Acid oligomers are being explored for their potential in drug delivery systems. The alpha(2-8) linked dimer shows promise for creating targeted delivery platforms that can exploit the body's natural sialic acid recognition pathways. This application aligns with current trends in precision medicine and personalized therapeutics, addressing frequent search queries about "next-generation drug delivery technologies."

Nutritional science represents another growing application area for CAS 95983-78-1. As consumers increasingly seek functional ingredients that support cognitive health and immune function, sialic acid compounds have gained attention. The dimer form may offer enhanced bioavailability compared to single sialic acid molecules, making it a subject of interest for nutraceutical formulations. This connects with popular health trends and frequent searches for "brain-boosting supplements" and "immune-supporting compounds."

From a research perspective, the N-Acetylneuraminic Acid Dimer alpha(2-8) serves as an important tool for studying glycosylation patterns. Scientists utilize this compound to investigate how changes in sialic acid presentation affect cell-cell communication and pathogen recognition. These studies contribute to our understanding of various diseases, including certain cancers and neurodegenerative conditions, topics that consistently rank high in scientific literature searches.

The synthesis and production of 95983-78-1 require specialized expertise in carbohydrate chemistry. Current methods focus on enzymatic approaches that can precisely control the alpha(2-8) linkage formation, addressing the industry's need for reproducible, high-purity compounds. This technical aspect responds to frequent queries from researchers about "reliable sialic acid dimer suppliers" and "high-purity oligosaccharide sources."

Quality control standards for N-Acetylneuraminic Acid Dimer are rigorous, typically requiring ≥95% purity for research applications. Analytical certificates should include detailed characterization data, including NMR spectra and mass spec confirmation, particularly verifying the critical alpha(2-8) linkage. These specifications meet the demands of academic and industrial researchers who often search for "certified reference standards" in their work.

Storage and handling recommendations for CAS 95983-78-1 emphasize protection from moisture and maintenance at -20°C for long-term stability. These protocols ensure the compound retains its structural integrity, especially important for the labile glycosidic bond. Such practical information addresses common user questions about "proper storage of sensitive biochemicals" found in many research forum discussions.

The market for specialized saccharides like N-Acetylneuraminic Acid Dimer alpha(2-8) has expanded significantly with advances in glycobiology. Current pricing reflects both the synthetic challenges and the growing demand from pharmaceutical and diagnostic applications. Industry analysts note particular growth in the Asia-Pacific region, coinciding with increased research investment in glycoscience across developing economies.

Future research directions for 95983-78-1 may explore its potential in neurological applications, given the natural occurrence of similar structures in brain tissue. Other promising areas include its use as a molecular scaffold for multivalent ligand presentation, a technique gaining traction in vaccine design. These forward-looking applications connect with trending searches about "glycan-based therapeutics" and "novel vaccine adjuvants."

For researchers working with N-Acetylneuraminic Acid derivatives, proper experimental design is essential. The dimer's behavior in aqueous solutions, its interaction with various lectins, and its stability under different pH conditions should all be considered when planning studies. These practical considerations respond to common troubleshooting questions found in research community discussions.

In conclusion, N-Acetylneuraminic Acid Dimer alpha(2-8) (CAS No. 95983-78-1) represents a valuable tool at the intersection of chemistry, biology, and medicine. Its unique structure and properties continue to enable important discoveries in glycoscience while offering potential pathways for therapeutic development. As research in this field advances, this compound will likely play an increasingly important role in addressing current health challenges and advancing scientific understanding of complex biological processes.